![molecular formula C12H17N3O2 B6628977 3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one](/img/structure/B6628977.png)
3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one
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Overview
Description
3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a promising candidate for various biological studies.
Mechanism of Action
The mechanism of action of 3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one is not fully understood. However, it is believed to work by inhibiting the activity of specific enzymes and receptors involved in various biological pathways. This compound has been shown to exhibit potent inhibitory activity against several kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3 (GSK3).
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce inflammation. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one is its unique chemical structure, which makes it a promising candidate for various biological studies. However, one of the main limitations of this compound is its low solubility in water, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on 3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one. One of the most promising areas of research is in the development of novel drug candidates for the treatment of cancer and neurodegenerative disorders. This compound has also been studied as a potential tool for studying various biological pathways, including cell signaling and gene expression. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, this compound is a promising compound with a wide range of potential applications in scientific research. Its unique chemical structure and potent inhibitory activity make it a promising candidate for the development of novel drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one is a complex process that involves several steps. The most common method for synthesizing this compound is by reacting 2-methylazepan-1-amine with 2-cyanopyridine in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one has a wide range of potential applications in scientific research. One of the most significant areas of research is in the field of medicinal chemistry. This compound has been shown to exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. It has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.
Properties
IUPAC Name |
3-(2-methylazepane-1-carbonyl)-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-9-5-3-2-4-8-15(9)12(17)10-6-7-11(16)14-13-10/h6-7,9H,2-5,8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAWFAWKAMDIRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCCN1C(=O)C2=NNC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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